3,4-dichloro-N-(4-cyanophenyl)benzamide

• Molecular Formula: C14H8Cl2N2O
• Molecular Weight: 291.1g/mol
• IUPAC Name: 3,4-dichloro-N-(4-cyanophenyl)benzamide
• InChI: InChI=1S/C14H8Cl2N2O/c15-12-6-3-10(7-13(12)16)14(19)18-11-4-1-9(8-17)2-5-11/h1-7H,(H,18,19)
• InChI Key: GANUSPCCFORCNB-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C#N)NC(=O)C2=CC(=C(C=C2)Cl)Cl

Description

3,4-Dichloro-N-(4-cyanophenyl)benzamide is a synthetic benzamide derivative characterized by a dichlorinated benzene ring substituted at positions 3 and 4, with a 4-cyanophenyl group attached via an amide linkage.

Comparison with Similar Compounds

AH-7921 (3,4-Dichloro-N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide)

• Structure: Features a 3,4-dichlorobenzamide core linked to a dimethylamino-substituted cyclohexylmethyl group.
• Pharmacology: A µ-opioid receptor agonist with moderate affinity (Ki ≈ 10–100 nM).
• Key Difference: The dimethylamino-cyclohexylmethyl moiety enhances opioid receptor interaction, unlike the 4-cyanophenyl group in the target compound, which may reduce opioid activity.

U-47700 (3,4-Dichloro-N-[2-(dimethylamino)cyclohexyl]-N-methylbenzamide)

• Structure: Contains a dimethylamino-cyclohexyl group with an additional N-methyl substitution.
• Pharmacology : Exhibits potent κ-opioid receptor agonism and µ-opioid partial agonism, leading to severe respiratory depression and fatalities in overdose cases .
• Key Difference: The N-methylation and cyclohexylamine configuration enhance metabolic stability and receptor binding compared to the target compound’s simpler 4-cyanophenyl substituent.

Non-Opioid Benzamide Derivatives

3,4-Dichloro-N-(3-chloro-4-methylphenyl)benzamide

• Structure : Retains the 3,4-dichlorobenzamide core but substitutes the amine with a 3-chloro-4-methylphenyl group.
• Pharmacology: No reported opioid activity; the bulky halogenated aryl group likely disrupts receptor binding. Potential applications in agrochemical or material science due to enhanced stability .

2,4-Dichloro-N-(2,6-diethylphenyl)benzamide

• Structure : Dichlorination at positions 2 and 4 with a diethylphenyl substituent.
• Pharmacology: Lacks opioid receptor engagement; the diethyl groups may improve lipid solubility for non-CNS applications .

Functional Group Impact on Activity

Compound	Substituent	Receptor Affinity	Key Application
3,4-Dichloro-N-(4-cyanophenyl)benzamide	4-cyanophenyl	Unknown	Research chemical (potential non-opioid uses)
AH-7921	Dimethylamino-cyclohexylmethyl	µ-opioid agonist	Abandoned analgesic
U-47700	N-Methyl-dimethylamino-cyclohexyl	κ/µ-opioid agonist	Illicit synthetic opioid
3,4-Dichloro-N-(3-chloro-4-methylphenyl)benzamide	3-chloro-4-methylphenyl	None reported	Material science/agrochemical